2-{(E)-[(2,3-dimethylphenyl)imino]methyl}-6-methoxyphenol

• IUPAC Name: 2-[(2,3-dimethylphenyl)iminomethyl]-6-methoxyphenol
• InChI: InChI=1S/C16H17NO2/c1-11-6-4-8-14(12(11)2)17-10-13-7-5-9-15(19-3)16(13)18/h4-10,18H,1-3H3
• InChI Key: ACOJPKQGJLRAAH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N=CC2=C(C(=CC=C2)OC)O)C
• Molecular Formula: C16H17NO2
• Molecular Weight: 255.31 g/mol
• CAS No.: 1232818-34-6

Description

2-{(E)-[(2,3-dimethylphenyl)imino]methyl}-6-methoxyphenol is a chemical compound with the molecular formula C16H17NO2 and a molecular weight of 255.31 g/mol . This compound is known for its applications in proteomics research and is often used in various biochemical studies .

Preparation Methods

The synthesis of 2-{(E)-[(2,3-dimethylphenyl)imino]methyl}-6-methoxyphenol typically involves the condensation reaction between 2,3-dimethylaniline and 6-methoxysalicylaldehyde . The reaction is carried out in a suitable solvent, such as methanol, under reflux conditions. The resulting product is then purified through recrystallization . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

2-{(E)-[(2,3-dimethylphenyl)imino]methyl}-6-methoxyphenol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate, leading to the formation of corresponding quinones.

Reduction: Reduction reactions can be performed using reducing agents such as sodium borohydride, resulting in the formation of amines.

Substitution: Electrophilic substitution reactions can occur on the aromatic ring, especially at positions ortho and para to the hydroxyl group.

Common reagents and conditions used in these reactions include acidic or basic catalysts, appropriate solvents, and controlled temperatures. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

2-{(E)-[(2,3-dimethylphenyl)imino]methyl}-6-methoxyphenol has several scientific research applications:

Chemistry: It is used as a ligand in coordination chemistry to form complexes with transition metals.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Industry: It is used in the synthesis of various organic compounds and materials.

Mechanism of Action

The mechanism of action of 2-{(E)-[(2,3-dimethylphenyl)imino]methyl}-6-methoxyphenol involves its interaction with molecular targets such as enzymes and receptors. The compound can form coordination complexes with metal ions, which can then interact with biological molecules . The pathways involved in its mechanism of action include redox reactions and coordination chemistry.

Comparison with Similar Compounds

2-{(E)-[(2,3-dimethylphenyl)imino]methyl}-6-methoxyphenol can be compared with other Schiff base compounds, such as:

2-{(E)-[(2-hydroxyphenyl)imino]methyl}phenol: Similar in structure but lacks the methoxy group, which can affect its reactivity and applications.

2-{(E)-[(2,4-dimethylphenyl)imino]methyl}-6-methoxyphenol: Similar but with a different substitution pattern on the aromatic ring, leading to variations in chemical properties.